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Compound of Interest

Compound Name: GW4064

Cat. No.: B7796012

For Researchers, Scientists, and Drug Development Professionals

Introduction

GW4064 is a potent and selective non-steroidal agonist for the Farnesoid X Receptor (FXR), a
nuclear receptor that plays a critical role in the regulation of bile acid, lipid, and glucose
metabolism.[1] As a widely used pharmacological tool, the accurate and consistent preparation
of GW4064 stock solutions is paramount for obtaining reproducible and reliable experimental
results.[2] This document provides detailed application notes and protocols for the preparation,
storage, and handling of GW4064 stock solutions for research applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of GW4064 is essential for its
proper handling and use in experimental settings. Key quantitative data are summarized in the
table below.
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Property Value References
Molecular Weight 542.84 g/mol [3]

Formula C28H22CI3sNOa4

CAS Number 278779-30-9 [4]
Appearance White to off-white solid [3]

Purity >97% (HPLC)

ECso (FXR) 15 nM [4]

Solubility

GW4064 exhibits poor solubility in aqueous solutions but is soluble in organic solvents.[2][5]
The choice of solvent is critical for preparing a stable, concentrated stock solution.

Solvent Solubility References
DMSO = 25 mg/mL (up to 100 mM) [31141[5]
DMF ~25 mg/mL [4115]
Ethanol ~1 mg/mL [4][5]
DMSO:PBS (pH 7.2) (1:2) ~0.3 mg/mL [4115]

Note: For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing high-concentration stock solutions.[2]

Experimental Protocols
Preparation of a 10 mM GW4064 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Materials:
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GW4064 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile pipette tips

Procedure:

Equilibrate GW4064: Allow the vial of GW4064 powder to reach room temperature before
opening to prevent moisture condensation.[2]

Weighing: Accurately weigh the desired amount of GW4064. To prepare 1 mL of a 10 mM
stock solution, weigh 5.43 mg of GW4064.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol )/ 1000

o Mass (mg) =10 mM x 1 mL x 542.84 g/mol / 1000 = 5.43 mg

Dissolution: Add the appropriate volume of DMSO to the weighed GW4064 powder. For a 10
mM stock from 5.43 mg, add 1 mL of DMSO.[2]

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if
necessary.[2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to
minimize freeze-thaw cycles.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[7] The solid powder should be stored at 4°C, desiccated.[3]
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Preparation of Working Solutions for Cell Culture

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the GW4064 stock solution at room
temperature.

 Dilution: Perform serial dilutions of the stock solution in your cell culture medium to achieve
the desired final working concentration immediately before use.[6]

e Mixing: Itis crucial to add the GW4064 stock solution to the medium and mix immediately
and thoroughly to prevent precipitation.[2]

e Vehicle Control: Always include a vehicle control in your experiments, which consists of the
cell culture medium with the same final concentration of DMSO as the highest concentration
of GW4064 used.[2] The final DMSO concentration should typically be kept below 0.1% to
avoid solvent-induced cytotoxicity.[2]

Signaling Pathways and Experimental Workflow
GW4064 Signaling Pathways

GW4064 primarily acts as an agonist of the Farnesoid X Receptor (FXR).[8][9][10] Upon
activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR), which then binds to
FXR response elements (FXRES) on target genes, modulating their transcription.[1] This
pathway is central to the regulation of genes involved in bile acid synthesis and transport.[11]
[12] However, research has also indicated that GW4064 can have FXR-independent effects,
including the modulation of G protein-coupled receptors (GPCRS) such as histamine receptors.
[8][13]
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Caption: GW4064 signaling pathways.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow for preparing a GW4064 stock solution.
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Caption: Workflow for preparing GW4064 stock solution.
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Stability and Handling Considerations

Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution should be avoided
as it can lead to degradation of the compound. Aliquoting into single-use volumes is highly
recommended.[6]

Aqueous Stability: GW4064 is sparingly soluble in aqueous buffers, and aqueous solutions
are not recommended for storage for more than one day.[5] Working solutions should be
prepared fresh for each experiment.

Light Sensitivity: While not explicitly stated in all sources, it is good practice to protect stock
solutions from light by using amber vials or wrapping tubes in foil, especially during long-term
storage.

Purity: Always use high-purity GW4064 (=97%) to ensure the observed biological effects are
attributable to the compound and not impurities.

DMSO Quiality: Use anhydrous or high-purity DMSO to prepare stock solutions, as moisture
can affect the solubility and stability of the compound.[7]

By adhering to these detailed protocols and application notes, researchers can ensure the

consistent and effective use of GW4064 in their studies, leading to more reliable and

reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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